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Compound of Interest

Compound Name: Cholestanol

cat. No.: 88816890

An In-depth Technical Guide to the Chemical Structure of Cholestanol

Introduction to Cholestanol

Cholestanol, specifically the 5a-cholestan-33-ol isomer, is a saturated sterol found in various
biological systems. It is a diagenetic product of cholesterol, meaning it is formed from
cholesterol through chemical and biological processes after initial deposition.[1] As a metabolite
of cholesterol, its levels can be indicative of certain metabolic pathways and are particularly
significant in the diagnosis of diseases such as cerebrotendinous xanthomatosis (CTX), where
it accumulates in tissues.[2][3][4] Cholestanol also serves as a biomarker for geochemists,
providing insights into the presence of ancient animal life and environmental oxygen levels in
the fossil record.[1] This guide provides a detailed examination of its chemical structure,
properties, and the experimental methods used for its analysis.

Core Chemical Structure and Nomenclature

The fundamental structure of cholestanol is built upon the saturated tetracyclic steroid nucleus
known as cyclopentanoperhydrophenanthrene, or gonane. This core is composed of three six-
membered rings (A, B, and C) and one five-membered ring (D) fused together.

e Molecular Formula: C27H4s0.[2][5][6][7]
e Molecular Weight: Approximately 388.67 g/mol .[2][5][8]

o |[UPAC Name: A formal [IUPAC name is 10,13-dimethyl-17-(6-methylheptan-2-
yD-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol.[5]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b8816890?utm_src=pdf-interest
https://www.benchchem.com/product/b8816890?utm_src=pdf-body
https://www.benchchem.com/product/b8816890?utm_src=pdf-body
https://www.benchchem.com/product/b8816890?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cholestane
https://www.caymanchem.com/product/9003101/cholestanol
https://pubmed.ncbi.nlm.nih.gov/4355999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC423517/
https://www.benchchem.com/product/b8816890?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cholestane
https://www.benchchem.com/product/b8816890?utm_src=pdf-body
https://www.caymanchem.com/product/9003101/cholestanol
https://pubchem.ncbi.nlm.nih.gov/compound/Cholestanol
https://www.larodan.com/product/cholestanol/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C80977&Units=CAL&Mask=4
https://www.caymanchem.com/product/9003101/cholestanol
https://pubchem.ncbi.nlm.nih.gov/compound/Cholestanol
https://www.drugfuture.com/chemdata/cholestanol.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cholestanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

However, it is more commonly referred to by its semi-systematic name, (5a)-cholestan-3[3-ol.
[2][6]

e Synonyms: Common synonyms include B-Cholestanol, Dihydrocholesterol, and 33-
Hydroxy-5a-cholestane.[9][10][11]

The structure is distinguished from its precursor, cholesterol, by the absence of the double
bond between carbons 5 and 6 (C5-C6), which is saturated with hydrogen atoms in

cholestanol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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